3-(4-chlorophenyl)-1-(3-nitrobenzyl)-6,7-dihydro-1H-cyclopenta[4,5]thieno[2,3-d]pyrimidine-2,4(3H,5H)-dione

• CAS RN: 866015-93-2
• Molecular Formula: C22H16ClN3O4S
• Molecular Weight: 453.9
• IUPAC Name: 11-(4-chlorophenyl)-9-[(3-nitrophenyl)methyl]-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6)-diene-10,12-dione
• InChI: InChI=1S/C22H16ClN3O4S/c23-14-7-9-15(10-8-14)25-20(27)19-17-5-2-6-18(17)31-21(19)24(22(25)28)12-13-3-1-4-16(11-13)26(29)30/h1,3-4,7-11H,2,5-6,12H2
• InChI Key: BJRXZEKDLYBPRN-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)SC3=C2C(=O)N(C(=O)N3CC4=CC(=CC=C4)[N+](=O)[O-])C5=CC=C(C=C5)Cl
• solubility: not available

Description

Synthesis Analysis

The synthesis of such compounds generally involves the fusion of a thiophene ring with a pyrimidine ring. This can be achieved through several methods, including cyclization reactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would largely depend on the reactivity of the thiophene and pyrimidine rings, as well as the chlorophenyl and nitrobenzyl substituents. For instance, the thiophene ring might undergo electrophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, some thienopyrimidines have been studied for their antimicrobial properties.